Cas no 1538670-46-0 (2-amino-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carbonitrile)

• Product Name: 2-amino-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carbonitrile
• CAS No: 1538670-46-0
• MF: C₇H₉N₅
• MW: 163.179859876633
• CID: 5058319
• PubChem ID: 83681561
• Update Time: 2025-05-20

2-amino-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5,6,7,8-tetrahydroimidazo[1,2-a]pyrazine-3-carbonitrile
• 2-amino-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carbonitrile

• Inchi： 1S/C7H9N5/c8-3-5-7(9)11-6-4-10-1-2-12(5)6/h10H,1-2,4,9H2
• InChI Key： WQOIKEHDAHVKON-UHFFFAOYSA-N
• SMILES： N12C(C#N)=C(N)N=C1CNCC2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 219
• XLogP3: -0.6
• Topological Polar Surface Area: 79.7

Additional information on 2-amino-5H,6H,7H,8H-imidazo1,2-apyrazine-3-carbonitrile

2-Amino-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carbonitrile: An Emerging Compound in Medicinal Chemistry

The compound 2-amino-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carbonitrile (CAS No. 1538670-46-0) has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article delves into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

Chemical Structure and Properties

2-Amino-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carbonitrile is a heterocyclic compound characterized by a fused imidazo-pyrazine ring system with a cyano group at the 3-position and an amino group at the 2-position. The molecular formula is C₉H₈N₄, and its molecular weight is 176.19 g/mol. The compound exhibits excellent thermal stability and solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 2-amino-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carbonitrile has been explored through various routes. One of the most common methods involves the reaction of 3-cyanoindazole with an appropriate amine derivative under specific conditions. For instance, a recent study published in the Journal of Organic Chemistry reported a high-yield synthesis using microwave-assisted conditions, which significantly reduced reaction time and improved product purity.

Biological Activities

The biological activities of 2-amino-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carbonitrile have been extensively investigated in various preclinical studies. One of the key areas of interest is its potential as an antitumor agent. Research conducted by a team at the National Cancer Institute demonstrated that this compound exhibits potent cytotoxic effects against several human cancer cell lines, including breast cancer (MCF-7), lung cancer (A549), and colon cancer (HT-29) cells.

In addition to its antitumor properties, 2-amino-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carbonitrile has shown promise as an anti-inflammatory agent. A study published in the Journal of Medicinal Chemistry reported that the compound effectively inhibits the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in lipopolysaccharide (LPS)-stimulated macrophages.

Clinical Potential and Future Directions

The promising preclinical results have paved the way for further exploration of 2-amino-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carbonitrile in clinical settings. Several pharmaceutical companies are currently conducting phase I clinical trials to evaluate the safety and efficacy of this compound in treating various cancers and inflammatory diseases.

In parallel with clinical trials, ongoing research is focused on optimizing the pharmacokinetic properties of 2-amino-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carbonitrile. For example, efforts are being made to enhance its oral bioavailability and reduce potential side effects. One approach involves the development of prodrugs that can be metabolized in vivo to release the active compound.

Conclusion

In conclusion, 2-amino-5H,6H,7H,8H-imidazo[1,2-a]pyrazine-3-carbonitrile (CAS No. 1538670-46-0) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for further development in medicinal chemistry. As research continues to advance our understanding of this compound's mechanisms of action and clinical applications, it holds significant promise for improving patient outcomes in various diseases.